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Compound of Interest |

[1-
Compound Name: [(Benzyloxy)methyl]cyclopropyllme

thanol

Cat. No.: B043042

\ J

An In-depth Technical Guide on the Physicochemical Properties of [1-
[(Benzyloxy)methyl]cyclopropyllmethanol

Introduction

[1-[(Benzyloxy)methyl]cyclopropyllmethanol is an organic compound featuring a
cyclopropane ring, a primary alcohol, and a benzyl ether group. Its unique structure, combining
the rigidity and reactivity of a cyclopropyl moiety with the protective nature of a benzyl group,
makes it a valuable intermediate in organic synthesis. This document provides a
comprehensive overview of its known physicochemical properties, relevant experimental
protocols, and structural relationships for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

The properties of [1-[(Benzyloxy)methyl]cyclopropyllmethanol have been compiled from
various sources. The quantitative data is summarized in the table below for clarity and ease of
comparison.
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Property Value Source(s)

CAS Number 177200-76-9 [1][2]

Molecular Formula C12H1602 [1][3]

Molecular Weight 192.25 g/mol [11[3]

Appearance Clear Colourless Qil [1]

B Slightly soluble in Chloroform

Solubility [1]
and Methanol.

Storage Temperature Refrigerator [1]
[1-

IUPAC Name [(Phenylmethoxy)methyllcyclop  [2]
ropyllmethanol

SMILES OCC1(COCc2ccccc2)CCl [2]
InChl=1S/C12H1602/c13-9-

InChl 12(6-7-12)10-14-8-11-4-2-1-3- [2]

5-11/h1-5,13H,6-10H2

Structural and Functional Group Analysis

The structure of [1-[(Benzyloxy)methyl]cyclopropyllmethanol contains several key

functional groups that dictate its chemical reactivity and physical properties. The relationship

between these groups is visualized below.
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Figure 1: Key Functional Groups
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Figure 1: Key Functional Groups

Experimental Protocols

Detailed experimental protocols for the determination of every physicochemical property of this
specific compound are not widely published. Therefore, this section provides a representative
synthesis protocol and outlines standard methodologies for key property analysis.

Synthesis Protocol: Reduction of a Cyclopropane
Carboxylate Ester

A common route to synthesize cyclopropyl methanol derivatives involves the reduction of a
corresponding ester. The following protocol is based on a reported synthesis for a closely
related stereoisomer, ((1R,2R)-2-((benzyloxy)methyl)cyclopropyl)methanol, which is achieved
by the reduction of ethyl (1R,2R)-2-((benzyloxy)methyl)cyclopropane-1-carboxylate using
lithium aluminum hydride (LiAIH4)[4].
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Materials:

Ethyl 1-[(benzyloxy)methyl]cyclopropane-1-carboxylate (ester precursor)

Lithium aluminum hydride (LiAlH4)

Anhydrous tetrahydrofuran (THF)

Ethyl acetate (EtOAc) for chromatography

Silica gel for column chromatography

Procedure:

The starting ester (1.0 equivalent) is dissolved in anhydrous THF in a reaction vessel under
an inert atmosphere (e.g., nitrogen or argon).

The solution is cooled in an ice bath.

LiAlHa4 (typically 2.0-2.2 equivalents) is added portion-wise to the cooled solution, controlling
the reaction temperature.

The reaction mixture is stirred at room temperature and monitored by thin-layer
chromatography (TLC) until the starting material is consumed.

Upon completion, the reaction is carefully quenched by the sequential addition of water and
an aqueous base solution (e.g., NaOH).

The resulting slurry is filtered, and the filter cake is washed with an organic solvent.

The combined organic phases are dried over an anhydrous salt (e.g., Na2S0a), filtered, and
concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel using a suitable eluent
system (e.g., ethyl acetate/hexane gradient) to yield the pure [1-
[(Benzyloxy)methyl]cyclopropyllmethanol[4].

The general workflow for this synthesis is illustrated in the diagram below.
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Figure 2: Synthesis Workflow

Standard Methodologies for Property Determination

o Solubility: A standard approach involves adding incremental amounts of the solute ([1-
[(Benzyloxy)methyl]cyclopropyllmethanol) to a known volume of the solvent (e.qg.,
chloroform, methanol) at a constant temperature. The mixture is agitated until equilibrium is
reached. The point at which no more solute dissolves and a saturated solution is formed is
determined visually or spectrophotometrically. The solubility is then expressed in terms of
concentration (e.g., mg/mL or mol/L).

e Melting and Boiling Points: Since the compound is an oil at room temperature, determining
its boiling point is more relevant than its melting point. The boiling point would be determined
by distillation under reduced pressure (vacuum distillation) to prevent decomposition at high
temperatures. The temperature at which the liquid-vapor phases are in equilibrium at a given
pressure is recorded as the boiling point.

e LogP (Octanol-Water Partition Coefficient): The LogP value, a measure of lipophilicity, can be
determined using the shake-flask method. A known amount of the compound is dissolved in
a biphasic system of n-octanol and water. The system is shaken until equilibrium is achieved,
and the concentration of the compound in both the octanol and water layers is measured,
typically using UV-Vis spectroscopy or HPLC. The partition coefficient (P) is the ratio of the
concentration in the octanol phase to the concentration in the aqueous phase, and LogP is
its base-10 logarithm.

Safety and Handling

[1-[(Benzyloxy)methyl]cyclopropyllmethanol is associated with several hazard statements:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Standard precautionary measures should be taken when handling this chemical. This includes
working in a well-ventilated fume hood, wearing appropriate personal protective equipment
(PPE) such as safety goggles, chemical-resistant gloves, and a lab coat.[5] Avoid inhalation of
vapors and contact with skin and eyes. Store the compound in a tightly sealed container in a
refrigerator as recommended.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043042?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

